![molecular formula C13H13N7O B1376793 4-Amino-7-methyl-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carbohydrazide CAS No. 1374509-33-7](/img/structure/B1376793.png)
4-Amino-7-methyl-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carbohydrazide
Overview
Description
“4-Amino-7-methyl-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carbohydrazide” is a chemical compound with the molecular formula C13H13N7O and a molecular weight of 283.29 . It has a predicted density of 1.60±0.1 g/cm3 and a predicted pKa of 8.24±0.20 .
Physical And Chemical Properties Analysis
As mentioned earlier, “4-Amino-7-methyl-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carbohydrazide” has a molecular weight of 283.29, a predicted density of 1.60±0.1 g/cm3, and a predicted pKa of 8.24±0.20 .Scientific Research Applications
Medicinal Chemistry: Potential Anticancer Agent
This compound has shown promise in the field of medicinal chemistry, particularly as an anticancer agent. Derivatives of the pyrazolo[5,1-c][1,2,4]triazine scaffold have been investigated for their potential to inhibit CDK2, a cyclin-dependent kinase involved in cell cycle regulation . Inhibition of CDK2 is a targeted approach to halt the proliferation of cancer cells. The compound’s structural analogs have demonstrated significant inhibitory activity against various cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colorectal carcinoma), with IC50 values indicating potent cytotoxic activities .
Material Science: Energetic Materials
The pyrazolo[5,1-c][1,2,4]triazine framework is structurally related to high-density energetic materials . Compounds with this structure have been studied for their explosive properties, which could have applications in material science, particularly in the development of propellants and explosives. The high nitrogen content in these heterocycles contributes to their potential energy release upon decomposition.
Analytical Chemistry: Chromatography Standards
In analytical chemistry, this compound could serve as a standard or reference material in chromatographic analyses . Its unique chemical structure allows it to be used as a marker or calibration point when analyzing complex mixtures. This application is crucial for ensuring the accuracy and reliability of chromatographic methods used in pharmaceutical testing and other scientific investigations.
Biochemistry: Enzyme Inhibition Studies
The compound’s potential to inhibit enzymes, such as CDK2, makes it a valuable tool in biochemistry research . By studying its interaction with enzymes, researchers can gain insights into enzyme mechanisms and explore therapeutic applications. This compound could be used in assays to screen for enzyme inhibitors or to study the biochemical pathways involved in disease processes.
properties
IUPAC Name |
4-amino-7-methyl-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N7O/c1-7-9(8-5-3-2-4-6-8)12-18-17-10(13(21)16-15)11(14)20(12)19-7/h2-6H,14-15H2,1H3,(H,16,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMIWXJNEBCLYLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C(N=NC2=C1C3=CC=CC=C3)C(=O)NN)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N7O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-7-methyl-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carbohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2,2,2-trifluoroethyl N-{4-[ethyl(propan-2-yl)amino]phenyl}carbamate](/img/structure/B1376729.png)
amine](/img/structure/B1376730.png)
